Cas no 1062512-47-3 (3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole)

• Product Name: 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole
• CAS No: 1062512-47-3
• MF: C₁₂H₁₃ClN₄S
• MW: 280.776419401169
• MDL: MFCD25955052
• CID: 4679169
• Update Time: 2025-06-14

3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-yl]piperazine
• 3-(4-chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole
• LOYFASFXSZKNGO-UHFFFAOYSA-N
• 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole

• MDL： MFCD25955052
• Inchi： 1S/C12H13ClN4S/c13-10-3-1-9(2-4-10)11-15-12(18-16-11)17-7-5-14-6-8-17/h1-4,14H,5-8H2
• InChI Key： LOYFASFXSZKNGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NSC(=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 69.3

Additional information on 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole

Comprehensive Overview of 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole (CAS No. 1062512-47-3)

3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole (CAS No. 1062512-47-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the 1,2,4-thiadiazole family, a class of nitrogen-sulfur-containing heterocycles known for their diverse pharmacological properties. The presence of a 4-chlorophenyl group and a piperazine moiety in its structure enhances its interaction with biological targets, making it a promising candidate for drug discovery and development.

In recent years, researchers have explored the applications of 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole in various therapeutic areas, including central nervous system (CNS) disorders, antimicrobial agents, and anticancer therapies. The compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, has sparked interest in its potential as a neuroprotective or psychotropic agent. Additionally, its thiadiazole core has been linked to antimicrobial and antifungal activities, aligning with the growing demand for novel antibiotics to combat drug-resistant pathogens.

The synthesis of CAS No. 1062512-47-3 typically involves the reaction of 4-chlorobenzoyl chloride with piperazine derivatives under controlled conditions, followed by cyclization to form the 1,2,4-thiadiazole ring. This process has been optimized to achieve high yields and purity, ensuring the compound's suitability for further biological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole is often used as an intermediate in the synthesis of more complex molecules. Its versatility allows for functionalization at multiple sites, enabling the creation of derivatives with tailored properties. This adaptability has made it a valuable building block in medicinal chemistry, where researchers seek to optimize pharmacokinetic and pharmacodynamic profiles.

Environmental and safety considerations are also critical when working with CAS No. 1062512-47-3. While the compound is not classified as hazardous under standard regulations, proper handling and storage protocols should be followed to minimize risks. Researchers and manufacturers are encouraged to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safe and sustainable use.

The growing interest in 1,2,4-thiadiazole derivatives has led to an increase in patent filings and scientific publications related to 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole. This trend reflects the compound's potential to address unmet medical needs and contribute to advancements in precision medicine. As the pharmaceutical industry continues to explore innovative therapies, compounds like CAS No. 1062512-47-3 will likely play a pivotal role in shaping future drug development pipelines.

In conclusion, 3-(4-Chlorophenyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole represents a fascinating area of research with broad applications in life sciences. Its unique chemical structure, combined with its biological relevance, makes it a subject of ongoing investigation. Whether as a standalone therapeutic agent or a precursor to more complex molecules, this compound holds promise for addressing some of the most pressing challenges in modern medicine and agriculture.